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Compound of Interest

Compound Name: 5-Isobutoxy-2-nitro-benzaldehyde

Cat. No.: B1370070

Get Quote

CAS Registry Number: 154606-15-2 Chemical Formula: C₁₁H₁₃NO₄ Molecular Weight: 223.23

g/mol [1]

Executive Summary
5-Isobutoxy-2-nitrobenzaldehyde is a specialized aromatic intermediate used primarily in the

synthesis of pharmacologically active heterocyclic compounds. Characterized by its electron-

withdrawing nitro group at the ortho position and an electron-donating isobutoxy group at the

meta position (relative to the aldehyde), it serves as a critical "push-pull" building block. This

guide details its physicochemical properties, validated synthesis protocols, and applications in

drug discovery, specifically focusing on its role as a precursor for indole and quinoline

scaffolds.

Physicochemical Specifications
Accurate molecular weight determination is the cornerstone of stoichiometric precision in

organic synthesis. For 5-Isobutoxy-2-nitrobenzaldehyde, the mass profile is as follows:
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Property Value Technical Note

Average Molecular Weight 223.23 g/mol
Used for molarity calculations

and gravimetric preparation.

Monoisotopic Mass 223.084458 Da

Essential for High-Resolution

Mass Spectrometry (HRMS)

identification.

Exact Mass 223.08 Da
Base peak target in ESI+ or EI

mass spectra.

Molecular Formula C₁₁H₁₃NO₄
C (59.19%), H (5.87%), N

(6.27%), O (28.67%)

Solubility & Stability Profile
Lipophilicity (LogP): ~2.5 (Predicted). The isobutoxy chain increases lipophilicity compared to

the hydroxy analog, facilitating solubility in organic solvents like Dichloromethane (DCM),

Ethyl Acetate, and Dimethylformamide (DMF).

Solubility: Insoluble in water; soluble in ethanol, DMSO, and chloroform.

Stability: Sensitive to light due to the nitro-aldehyde conjugation (potential for photochemical

rearrangement). Store in amber vials under inert atmosphere (N₂ or Ar) at 4°C.

Synthesis & Manufacturing Protocol
While direct nitration of 3-isobutoxybenzaldehyde is possible, it often suffers from poor

regioselectivity. The industry-standard, self-validating protocol involves the Williamson Ether

Synthesis starting from the commercially available 5-hydroxy-2-nitrobenzaldehyde. This route

ensures the nitro group is already fixed in the correct position, eliminating isomer separation

issues.

Reaction Scheme
The synthesis proceeds via the nucleophilic substitution of isobutyl bromide by the phenoxide

ion of 5-hydroxy-2-nitrobenzaldehyde.
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Figure 1: Synthetic pathway for 5-Isobutoxy-2-nitrobenzaldehyde via Williamson Ether

Synthesis.

Step-by-Step Experimental Protocol
Objective: Synthesize 10.0 g of 5-Isobutoxy-2-nitrobenzaldehyde.

Preparation:

Charge a 250 mL round-bottom flask with 5-hydroxy-2-nitrobenzaldehyde (7.5 g, 44.9

mmol).

Add anhydrous Dimethylformamide (DMF) (75 mL). Stir until fully dissolved.

Add Potassium Carbonate (K₂CO₃) (12.4 g, 89.8 mmol, 2.0 eq). The suspension will turn

bright yellow/orange due to phenoxide formation.

Alkylation:

Add 1-Bromo-2-methylpropane (Isobutyl bromide) (7.3 mL, 67.3 mmol, 1.5 eq) dropwise.

Heat the reaction mixture to 80°C under a nitrogen atmosphere. Monitor by TLC (30%

EtOAc/Hexane) or LC-MS.

Checkpoint: Reaction is typically complete within 4–6 hours. Look for the disappearance of

the starting phenol peak (MW 167).

Workup:

Cool to room temperature.[2] Pour the mixture into Ice Water (300 mL). The product

should precipitate.
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If solid forms: Filter, wash with water, and dry.[3]

If oil forms: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with Brine (2

x 100 mL) to remove DMF. Dry over Na₂SO₄ and concentrate in vacuo.

Purification:

Recrystallize from Ethanol/Hexane or purify via Flash Column Chromatography (SiO₂,

Gradient 0-20% EtOAc in Hexanes).

Yield Expectation: 85-95% (approx. 8.5 - 9.5 g).

Analytical Characterization
To validate the identity and purity of the synthesized compound, compare experimental data

against these reference standards.

¹H-NMR Interpretation (CDCl₃, 400 MHz)
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Chemical Shift (δ) Multiplicity Integration Assignment

10.45 ppm Singlet (s) 1H

Aldehyde (-CHO).

Distinctive downfield

shift due to ortho-nitro

group.

8.15 ppm Doublet (d) 1H

Ar-H (C3). Ortho to

nitro group; most

deshielded aromatic

proton.

7.35 ppm Doublet (d) 1H
Ar-H (C6). Ortho to

aldehyde.[4]

7.10 ppm
Doublet of Doublets

(dd)
1H

Ar-H (C4). Meta to

nitro/aldehyde.[2][3][5]

[6]

3.90 ppm Doublet (d) 2H
-OCH₂-. Methylene of

isobutoxy group.

2.15 ppm Multiplet (m) 1H
-CH-. Methine of

isobutoxy group.

1.05 ppm Doublet (d) 6H
-CH₃. Methyls of

isobutoxy group.

Spectroscopic Validation Workflow
The following logic gate ensures the compound meets drug discovery standards (Purity >95%).
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Figure 2: Analytical quality control workflow.

Applications in Drug Development
5-Isobutoxy-2-nitrobenzaldehyde is not merely an end-product but a versatile divergent

intermediate. Its structural features allow it to serve as a precursor for several privileged

medicinal scaffolds.

A. Indole Synthesis (Reductive Cyclization)
The ortho-nitrobenzaldehyde motif is the classic substrate for the Baeyer-Emmerling or

Cadogan-Sundberg indole syntheses.

Mechanism: Condensation with a nitroalkane or enolate followed by reductive cyclization

(using Fe/AcOH or SnCl₂) yields 5-isobutoxy-indoles.

Relevance: 5-Alkoxyindoles are potent serotonin receptor modulators (e.g., 5-HT agonists).
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B. Quinoline Scaffolds
Reduction of the nitro group to an amine (2-amino-5-isobutoxybenzaldehyde) followed by

Friedländer condensation with ketones produces substituted quinolines.

Relevance: Used in the development of antimalarials and kinase inhibitors where the

isobutoxy group provides a hydrophobic anchor in the binding pocket.

C. Schiff Base Ligands
Reaction with primary amines yields Schiff bases (imines), which are widely screened for

antifungal and antibacterial activity (as noted in hydrazone studies).[7]

Safety & Handling (MSDS Summary)
Hazards: Nitro compounds can be explosive if heated under confinement. The aldehyde is a

potential skin sensitizer.

GHS Classification: Warning.[8] H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Storage: Keep cold (2-8°C). The aldehyde group is prone to oxidation to the carboxylic acid

(5-isobutoxy-2-nitrobenzoic acid) upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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